Cas no 2229261-86-1 (4-bromo-3-(1H-pyrazol-4-yl)benzonitrile)

• Product Name: 4-bromo-3-(1H-pyrazol-4-yl)benzonitrile
• CAS No: 2229261-86-1
• MF: C₁₀H₆BrN₃
• MW: 248.078740596771
• CID: 5875521
• PubChem ID: 165964878
• Update Time: 2025-10-28

4-bromo-3-(1H-pyrazol-4-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-(1H-pyrazol-4-yl)benzonitrile
• 2229261-86-1
• EN300-1935527

• Inchi： 1S/C10H6BrN3/c11-10-2-1-7(4-12)3-9(10)8-5-13-14-6-8/h1-3,5-6H,(H,13,14)
• InChI Key： YAZYKDYXWNQMDV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1C1C=NNC=1

Computed Properties

• Exact Mass: 246.97451g/mol
• Monoisotopic Mass: 246.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.5Ų

Additional information on 4-bromo-3-(1H-pyrazol-4-yl)benzonitrile

4-Bromo-3-(1H-Pyrazol-4-yl)Benzonitrile: A Comprehensive Overview

4-Bromo-3-(1H-pyrazol-4-yl)benzonitrile, also known by its CAS number 2229261-86-1, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the 4-position of a benzonitrile ring and a 1H-pyrazole substituent at the 3-position. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of 4-bromo-3-(1H-pyrazol-4-yl)benzonitrile typically involves multi-step organic reactions, often utilizing coupling agents and transition metal catalysts. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. Researchers have also explored alternative routes, such as microwave-assisted synthesis and continuous-flow processes, to further optimize the production of this compound.

Benzonitriles are widely recognized for their versatility in organic synthesis due to the reactivity of the cyano group. In the case of 4-bromo-3-(1H-pyrazol-4-yl)benzonitrile, the presence of a bromine atom introduces additional reactivity, making it an excellent substrate for further functionalization. For instance, substitution reactions at the bromine position can lead to derivatives with diverse functionalities, expanding its potential applications.

The pyrazole ring in this compound contributes significantly to its electronic properties. Pyrazoles are known for their aromaticity and ability to engage in hydrogen bonding, which can influence the solubility and stability of the compound. Recent studies have demonstrated that 4-bromo-3-(1H-pyrazol-4-yl)benzonitrile exhibits moderate solubility in polar solvents, making it suitable for use in various chemical reactions and biological assays.

In terms of applications, 4-bromo-3-(1H-pyrazol-4-yl)benzonitrile has shown promise in drug discovery efforts. Its structure allows for interactions with various biological targets, including enzymes and receptors. For example, researchers have investigated its potential as an inhibitor of certain kinases involved in cancer progression. While preliminary results are encouraging, further studies are required to fully understand its pharmacokinetic properties and safety profile.

Beyond pharmaceutical applications, this compound has also been explored in materials science. Its electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity without compromising mechanical properties.

The environmental impact of synthesizing and using 4-bromo-3-(1H-pyrazol-4-yl)benzonitrile is another area of interest. Scientists are actively working on developing greener synthesis methods that minimize waste and reduce energy consumption. For instance, catalytic systems utilizing renewable feedstocks or biodegradable catalysts are being investigated to make the production process more sustainable.

In conclusion, 4-bromo-3-(1H-pyrazol-4-yl)benzonitrile, with its unique structure and versatile properties, continues to be a focal point in both academic research and industrial applications. As advancements in synthetic methods and material science progress, this compound is expected to play an increasingly important role in developing innovative solutions across multiple disciplines.